Cas no 3560-07-4 (4-Piperidinecarbonitrile,1-(phenylmethyl)-4-(propylamino)-)

• Product Name: 4-Piperidinecarbonitrile,1-(phenylmethyl)-4-(propylamino)-
• CAS No: 3560-07-4
• MF: C₁₆H₂₃N₃
• MW: 257.373923540115
• CID: 317304
• PubChem ID: 77096
• Update Time: 2025-04-19

4-Piperidinecarbonitrile,1-(phenylmethyl)-4-(propylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile,1-(phenylmethyl)-4-(propylamino)-
• NSC73001; AC1L2SCR; AC1Q4RNA; AC1Q2Y3H; CTK4H4900; EINECS 222-621-8; AR-1C1788; NSC-73001;
• 1-Benzyl-4-(propylamino)piperidine-4-carbonitrile
• DTXSID90189070
• 4-PIPERIDINECARBONITRILE, 1-(PHENYLMETHYL)-4-(PROPYLAMINO)-
• NSC-73001
• 3560-07-4
• EINECS 222-621-8
• UNII-FRX5NQ8D8E
• NSC 73001
• NS00048444
• NSC73001
• 1-(Phenylmethyl)-4-(propylamino)-4-piperidinecarbonitrile
• FRX5NQ8D8E

• Inchi： 1S/C16H23N3/c1-2-10-18-16(14-17)8-11-19(12-9-16)13-15-6-4-3-5-7-15/h3-7,18H,2,8-13H2,1H3
• InChI Key： UKAHSGVHHIAEEA-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(C#N)(CC1)NCCC

Computed Properties

• Exact Mass: 257.18939
• Monoisotopic Mass: 257.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.1A^2

Experimental Properties

• Density: 1.05
• Boiling Point: 392.9°Cat760mmHg
• Flash Point: 191.4°C
• Refractive Index: 1.557
• PSA: 39.06
• LogP: 2.87318